Cas no 2228748-18-1 (3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride)

3-Aminobicyclo[1.1.1]pentane-1-sulfonamide hydrochloride is a structurally unique bicyclic compound featuring a rigid [1.1.1]pentane scaffold with an amino and sulfonamide functional group. The constrained geometry of the bicyclic framework imparts distinct steric and electronic properties, making it valuable in medicinal chemistry and drug design. The sulfonamide moiety enhances hydrogen-bonding capacity, while the primary amine provides a handle for further derivatization. The hydrochloride salt improves solubility and handling characteristics. This compound serves as a versatile building block for probing protein-ligand interactions, particularly in targeting challenging biological systems where conventional linear linkers are ineffective. Its compact, three-dimensional structure offers advantages in modulating physicochemical properties and improving metabolic stability in bioactive molecules.

3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride structure

2228748-18-1 structure

Product Name:3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride

CAS No:2228748-18-1

MF:C₅H₁₁ClN₂O₂S

MW:198.671038866043

CID:5038002

PubChem ID:137964663

Update Time:2025-07-02

3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- AT20341
- 3-AMINOBICYCLO[1.1.1]PENTANE-1-SULFONAMIDE HCL
- 3-Aminobicyclo[1.1.1]pentane-1-sulfonamide;hydrochloride
- 3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride
- Inchi： 1S/C5H10N2O2S.ClH/c6-4-1-5(2-4,3-4)10(7,8)9;/h1-3,6H2,(H2,7,8,9);1H
- InChI Key： NERFFLVEQSBHIB-UHFFFAOYSA-N
- SMILES： Cl.S(C12CC(C1)(C2)N)(N)(=O)=O

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 257
Topological Polar Surface Area: 94.6

3-aminobicyclo1.1.1pentane-1-sulfonamide hydrochloride Pricemore >>

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